(4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid

• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol
• IUPAC Name: (4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C5H9NO2S/c1-6-3-9-2-4(6)5(7)8/h4H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key: HAWVIMZLOKHWMU-BYPYZUCNSA-N
• Isomeric SMILES: CN1CSC[C@H]1C(=O)O
• Canonical SMILES: CN1CSCC1C(=O)O

Description

(4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

L-thiazolidine-4-carboxylic acid (13.3 g) in a mixture of 37% formaldehyde (22.5 ml) and 96% formic acid (39.3 ml) was heated to 80° C. After one hour CO2 evolution ceased. The heating was continued until most of the solvent was removed. The residue was dissolved in methanol and evaporated on the rotovap three times. One equivalent of concentrated hydrochloric acid was added and the resulting salt crystallized from methanol and ethyl ether. Yield 17.0 g (92%).